2-(2,4-dichlorophenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C19H21Cl2NO3S/c20-14-3-4-18(17(21)12-14)25-13-19(23)22(15-6-9-24-10-7-15)8-5-16-2-1-11-26-16/h1-4,11-12,15H,5-10,13H2
• InChI Key: WFMHHLJRRITHOV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H21Cl2NO3S
• Molecular Weight: 414.3 g/mol
• CAS No.: 1795442-11-3

Description

2-(2,4-dichlorophenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H21Cl2NO3S and its molecular weight is 414.34. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives highlights the role of hydrogen bonding in self-assembly processes and the antioxidant activity of these complexes. The study provides insights into the synthesis, structural characterization, and biological activity of coordination compounds, offering potential applications in developing antioxidants (Chkirate et al., 2019).

Crystal Structures of Acetamides

Another study by Narayana et al. (2016) on the crystal structures of two C,N-disubstituted acetamides emphasizes the importance of hydrogen bonds and other interactions in linking molecules into complex sheets. This research contributes to the understanding of molecular interactions and crystal engineering, which is crucial for material science and drug design (Narayana et al., 2016).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4H-pyran-3-carboxylate, as described by Xiao-lon (2015), showcases the methodology for creating and analyzing complex organic molecules. Understanding the crystal structure of such compounds aids in the exploration of their physical properties and potential applications in pharmaceuticals (Liang Xiao-lon, 2015).

Anticancer Drug Synthesis and Molecular Docking

Research by Sharma et al. (2018) on the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its anticancer activity through in silico modeling underlines the process of drug development and the significance of molecular docking in identifying potential drug candidates (Sharma et al., 2018).